4-methyl-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-methyl-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C22H29N3O2S/c1-17-5-8-20(9-6-17)28(26,27)23-16-22(25-12-3-4-13-25)18-7-10-21-19(15-18)11-14-24(21)2/h5-10,15,22-23H,3-4,11-14,16H2,1-2H3
• InChI Key: AIBQFVBEJLFDTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N4CCCC4
• Molecular Formula: C22H29N3O2S
• Molecular Weight: 399.6 g/mol
• CAS No.: 946342-97-8

Description

4-methyl-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H29N3O2S and its molecular weight is 399.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Sulfonamide derivatives, including those similar to the requested compound, have been synthesized and structurally characterized for potential use as antagonists in medical research, particularly in the prevention of human HIV-1 infection. These compounds are synthesized through various chemical reactions and characterized by techniques such as NMR, MS, and IR, indicating their potential as candidate compounds for drug development (Cheng De-ju, 2015).

Molecular and Supramolecular Structures

Research on derivatives of N-[2-(pyridin-2-yl)ethyl]benzenesulfonamide has explored their molecular and supramolecular structures. These studies have implications for metal coordination chemistry, where such compounds could serve as prospective ligands. The research highlights the structural differences induced by various substitutions on the sulfonamide moiety and their effects on hydrogen bonding and π-π stacking interactions, which are crucial for the development of coordination compounds (Danielle L Jacobs, B. Chan, Abby R. O'Connor, 2013).

Analysis in Environmental Sciences

In environmental sciences, methods have been developed for the determination of aliphatic amines in wastewater and surface water using derivatization with benzenesulfonyl chloride. This highlights the utility of sulfonamide derivatives in analytical chemistry for environmental monitoring and assessment (F. Sacher, S. Lenz, H. Brauch, 1997).

Transfer Hydrogenation Catalysis

Sulfonamide derivatives have been utilized in transfer hydrogenation reactions, acting as ligands in catalytic systems. This research underscores their role in synthetic chemistry, where they contribute to the development of efficient catalytic processes for the hydrogenation of ketones, showcasing their significance in the synthesis of complex organic molecules (A. Ruff, C. Kirby, B. Chan, Abby R. O'Connor, 2016).